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Compound of Interest

Compound Name: 3-(Benzylamino)propanenitrile

Cat. No.: B032681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,

synthesis, and reactivity of 3-(Benzylamino)propanenitrile. The information is intended to

serve as a technical resource for professionals in research and development.

Core Chemical Properties
3-(Benzylamino)propanenitrile, also known as β-(Benzylamino)propionitrile, is a chemical

compound that serves as a versatile intermediate in organic synthesis.[1] Its structure

incorporates a benzylamine group and a nitrile functional group, making it a useful building

block for more complex molecules.

General and Physical Properties
The fundamental chemical and physical characteristics of 3-(Benzylamino)propanenitrile are

summarized below. These properties are crucial for its handling, storage, and application in

experimental settings.

Table 1: General Chemical Identifiers
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Property Value

CAS Number 706-03-6[1][2][3][4]

IUPAC Name 3-(benzylamino)propanenitrile[4]

Molecular Formula C₁₀H₁₂N₂[1][3][4]

Molecular Weight 160.22 g/mol [1][2][3][4]

EC Number 211-890-7[2][4]

| MDL Number | MFCD00001955[1][2] |

Table 2: Physical and Spectroscopic Properties

Property Value

Appearance Clear Colorless Liquid[1]

Melting Point 70 °C[1][3]

Boiling Point
276.13°C (rough estimate)[1]; 301.4°C at 760

mmHg[3]

Density 1.024 g/mL at 25 °C[1][2]

Refractive Index (n20/D) 1.5308[1][2][3]

Flash Point >110 °C (>230 °F)[1][3][5]

Solubility Soluble in DMSO[1]

| Vapor Density | 5.52[5] |

Synthesis and Reactivity
3-(Benzylamino)propanenitrile is a key starting reagent for the synthesis of various organic

compounds, including chiral building blocks for biologically active molecules.[1][2]

Synthesis of 3-(Benzylamino)propanenitrile
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A common method for the synthesis of 3-(Benzylamino)propanenitrile involves the reaction of

benzylamine with acrylonitrile.

Benzylamine

Reaction Conditions
(e.g., Lipase catalyst or base)

Acrylonitrile

3-(Benzylamino)propanenitrile

Michael Addition

Click to download full resolution via product page

Caption: General synthesis workflow for 3-(Benzylamino)propanenitrile.

Reactivity: Aza-Type Michael Reaction
3-(Benzylamino)propanenitrile readily participates in aza-type Michael reactions. For

instance, it reacts with 1-hydroxymethyl-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester

under mild conditions.[1][2] This reactivity makes it a valuable precursor for creating more

complex nitrogen-containing heterocyclic compounds.[2]

Experimental Protocols
Detailed methodologies are essential for the successful application of 3-
(Benzylamino)propanenitrile in a laboratory setting.

Protocol 1: General Synthesis of N-Substituted
Aminonitriles
This protocol outlines a general procedure for the synthesis of derivatives from 3-
(Benzylamino)propanenitrile, which can be adapted from similar syntheses.[6]
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Preparation: To a solution of sodium hydride (1.2 mmol) in dry N,N-dimethylformamide (DMF,

4 mL) at 0 °C, add 3-(Benzylamino)propanenitrile (0.88 mmol) in 2 mL of dry DMF.

Stirring: Allow the mixture to stir at 25 °C for 30 minutes.

Addition: Cool the reaction mixture back to 0 °C and slowly add a bromine-containing

compound (e.g., an alkyl or aryl bromide) (0.97 mmol).

Reaction: Continue stirring the mixture for 16 hours at 25 °C.

Quenching and Extraction: Quench the reaction with ice water and extract the product with

ethyl acetate (3 x 30 mL).

Concentration: Concentrate the combined organic layers to yield the crude product, which

can be used in subsequent steps without further purification.[6]
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Caption: Experimental workflow for the synthesis of N-substituted derivatives.

Spectroscopic Data
Spectroscopic analysis is critical for the characterization and purity assessment of 3-
(Benzylamino)propanenitrile.

Table 3: Available Spectroscopic Data
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Technique Platform/Reference

¹H NMR
Available from Guidechem,
SpectraBase[3][7]

¹³C NMR Available from ChemicalBook, Guidechem[3][8]

IR Spectroscopy
Available from Guidechem, NIST WebBook,

SpectraBase[3][9][10]

Mass Spectrometry Available from Guidechem[3]

| Raman Spectroscopy | Available from PubChem[4] |

Safety and Handling
Proper handling of 3-(Benzylamino)propanenitrile is imperative due to its potential hazards.

Table 4: GHS Hazard Information

Hazard Class GHS Code(s) Description

Acute Toxicity H302, H312, H332
Harmful if swallowed, in
contact with skin, or if
inhaled.[2][4]

Skin Irritation H315 Causes skin irritation.[2][4]

Eye Irritation H319
Causes serious eye irritation.

[2][4]

| Respiratory Irritation | H335 | May cause respiratory irritation.[2][4] |

Personal Protective Equipment (PPE): When handling this compound, appropriate PPE,

including eye shields, face shields, gloves, and a suitable respirator (type ABEK (EN14387)

filter), should be used.[2]

Storage: Store in a dark, dry place in a sealed container at room temperature.[11] It is classified

under Storage Class 10 for combustible liquids.[2]
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In case of exposure:

Eyes: Rinse immediately with plenty of water for at least 15 minutes.[5]

Skin: Wash off immediately with soap and plenty of water.[5]

Inhalation: Move the victim to fresh air.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth and have

them drink plenty of water.[5]

In all cases of exposure, seek medical attention if you feel unwell.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-
(Benzylamino)propanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032681#3-benzylamino-propanenitrile-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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